Cas no 2580251-07-4 (ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate)

• Product Name: ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate
• CAS No: 2580251-07-4
• MF: C₉H₈BrClFNO₂
• MW: 296.52072429657
• MDL: MFCD32879394
• CID: 5661486
• PubChem ID: 165893507
• Update Time: 2025-06-08

ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate
• 2580251-07-4
• EN300-27729210
• Benzoic acid, 2-amino-4-bromo-5-chloro-3-fluoro-, ethyl ester

• MDL： MFCD32879394
• Inchi： 1S/C9H8BrClFNO2/c1-2-15-9(14)4-3-5(11)6(10)7(12)8(4)13/h3H,2,13H2,1H3
• InChI Key： UMIVSZAHDSLYLZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(Cl)=C(Br)C(F)=C1N

Computed Properties

• Exact Mass: 294.94110g/mol
• Monoisotopic Mass: 294.94110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.661±0.06 g/cm3(Predicted)
• Boiling Point: 365.1±42.0 °C(Predicted)
• pka: -0.48±0.10(Predicted)

Additional information on ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate

Introduction to Ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate (CAS No. 2580251-07-4)

Ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate, identified by its CAS number 2580251-07-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of halogenated benzoates, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including its amino, bromo, chloro, and fluoro substituents, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological studies.

The synthesis and characterization of ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate involve meticulous attention to detail to ensure high purity and yield. The presence of multiple halogen atoms in its structure makes it a versatile intermediate for the preparation of more complex molecules. In recent years, there has been a growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability, which are critical factors in the design of novel therapeutic agents.

One of the most compelling aspects of ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate is its potential application in the development of small-molecule inhibitors. These inhibitors are designed to target specific enzymes or receptors involved in various disease pathways. For instance, studies have shown that benzoate derivatives can interact with enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The fluorine atom in particular is known to increase the lipophilicity of molecules, thereby enhancing their ability to cross cell membranes and reach their target sites more effectively.

Recent research has also highlighted the role of ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate in the synthesis of antiviral agents. The bromo and chloro substituents on the benzene ring can be strategically modified to improve the pharmacokinetic properties of antiviral drugs. For example, these groups can be used to introduce specific interactions with viral proteins, leading to the development of more potent and selective antiviral therapies. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for optimal biological activity.

The pharmaceutical industry has been particularly interested in exploring the potential of ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate as a building block for drug discovery. Its structural complexity and versatility make it an attractive candidate for generating novel compounds with improved therapeutic profiles. Researchers have employed various synthetic strategies, including cross-coupling reactions and palladium-catalyzed transformations, to introduce additional functional groups and modify existing ones. These efforts have led to the identification of several promising lead compounds that are currently undergoing further investigation.

In addition to its pharmaceutical applications, ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate has shown potential in materials science. The unique electronic properties of halogenated benzoates make them suitable candidates for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The ability to fine-tune the molecular structure allows scientists to optimize these materials for specific applications, leading to advancements in energy-efficient technologies.

The safety and handling of ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate are important considerations in both laboratory and industrial settings. While it is not classified as a hazardous substance under current regulations, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times, and work should be conducted in a well-ventilated area or under a fume hood. These measures ensure that researchers can work safely while minimizing any potential risks associated with the compound.

The future prospects for ethyl 2-amino-4-bromo-5-chloro-3-fluorobenzoate are promising, with ongoing research expected to uncover new applications and therapeutic uses. As our understanding of molecular interactions continues to grow, so too will our ability to design and synthesize compounds with tailored properties. This compound serves as a testament to the power of organic chemistry in addressing complex challenges in medicine and technology.